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Compound of Interest

Compound Name: 3,6-Dichlorotrimellitic acid

Cat. No.: B559625 Get Quote

Technical Support Center: 3,6-Dichlorotrimellitic
Acid
Disclaimer: The following handling and safety information is based on data for the closely

related compound, 3,6-Dichlorotrimellitic anhydride, and general safety protocols for corrosive

and irritant chemicals. A specific Safety Data Sheet (SDS) for 3,6-Dichlorotrimellitic acid was

not available. Users should always perform a thorough risk assessment before handling this

chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3,6-Dichlorotrimellitic acid?

Based on data for the anhydride, 3,6-Dichlorotrimellitic acid is expected to be harmful if

swallowed, cause skin irritation, and cause serious eye irritation.[1] It may also cause

respiratory irritation.[1] As a corrosive solid, its dust can react with moisture on the skin or in the

respiratory tract, leading to irritation and burns.[2][3]

Q2: What personal protective equipment (PPE) is required when handling 3,6-
Dichlorotrimellitic acid?

To minimize exposure, the following PPE is recommended:
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Eye Protection: Chemical safety goggles are essential.[2][4][5] For tasks with a higher risk of

splashing, a face shield should be worn in conjunction with goggles.[2][4]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.[5]

Always inspect gloves for any signs of degradation before use.

Body Protection: A lab coat is mandatory.[6] For larger quantities or when there is a risk of

significant spillage, a chemical-resistant apron should be worn.[2]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhaling dust.[2][3] If a fume hood is not available or if dust

levels are expected to be high, a NIOSH-approved respirator is necessary.[5]

Q3: What are the proper storage conditions for 3,6-Dichlorotrimellitic acid?

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong

oxidizing agents, reducing agents, acids, and alkalis.[7] The container should be tightly sealed

to prevent moisture absorption and contamination.[7]

Q4: What should I do in case of a spill?

For small spills:

Evacuate the immediate area.

Wearing appropriate PPE, gently sweep up the material to avoid creating dust.

Place the spilled material into a labeled, sealed container for proper waste disposal.

Clean the spill area with a suitable absorbent material.

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

Q5: What are the first-aid measures in case of exposure?

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical
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attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes.[2] Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Seek immediate medical attention.

Troubleshooting Guide
Issue Possible Cause Recommended Action

Material has clumped together
Absorption of moisture from

the air

Ensure the container is always

tightly sealed when not in use.

Store in a desiccator if

necessary.

Visible dust during handling Improper handling technique

Handle the material gently in a

fume hood to minimize dust

generation.

Skin or eye irritation after

handling

Inadequate PPE or accidental

exposure

Review and improve PPE

practices. In case of exposure,

follow the first-aid measures

outlined above and report the

incident.

Quantitative Data Summary (for 3,6-
Dichlorotrimellitic Anhydride)
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Property Value

Molecular Weight 261.01 g/mol [1]

GHS Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[1]

Experimental Workflow: Safe Handling of 3,6-
Dichlorotrimellitic Acid
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Caption: Workflow for the safe handling of 3,6-Dichlorotrimellitic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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